Cas no 135626-42-5 (1,3,4-trimethoxy-5-methyl-2-(propan-2-yl)benzene)

1,3,4-trimethoxy-5-methyl-2-(propan-2-yl)benzene structure
135626-42-5 structure
Product Name:1,3,4-trimethoxy-5-methyl-2-(propan-2-yl)benzene
CAS No:135626-42-5
MF:C13H20O3
MW:224.296104431152
CID:1238583
PubChem ID:178273
Update Time:2025-04-20

1,3,4-trimethoxy-5-methyl-2-(propan-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-trimethoxy-5-methyl-2-(propan-2-yl)benzene
    • 1,3,4-trimethoxy-5-methyl-2-propan-2-ylbenzene
    • 135626-42-5
    • Benzene, 1,3,4-trimethoxy-5-methyl-2-(1-methylethyl)-
    • O-methyl espintanol
    • O-Methylespintanol
    • DTXSID40159480
    • CHEMBL464710
    • 1,3,4-trimethoxy-5-methyl-2-propan-2-yl-benzene
    • Inchi: 1S/C13H20O3/c1-8(2)11-10(14-4)7-9(3)12(15-5)13(11)16-6/h7-8H,1-6H3
    • InChI Key: MAUVOSNIBLQEQI-UHFFFAOYSA-N
    • SMILES: O(C)C1C(=C(C)C=C(C=1C(C)C)OC)OC

Computed Properties

  • Exact Mass: 224.1413
  • Monoisotopic Mass: 224.141245
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27.7
  • XLogP3: 3.3

Experimental Properties

  • Density: 0.984
  • Boiling Point: 322.4°C at 760 mmHg
  • Flash Point: 107.9°C
  • Refractive Index: 1.485
  • PSA: 27.69
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.